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Compound Name: NICKEL TIN OXIDE

Cat. No.: B1143932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nickel tin oxide (NiSnO₃) nanoparticles are emerging as materials of significant interest in

various scientific and technological fields. Their unique electronic and catalytic properties make

them promising candidates for applications in gas sensing, photocatalysis, and as electrode

materials in energy storage devices. The hydrothermal synthesis route offers a versatile and

scalable method for producing crystalline NiSnO₃ nanoparticles with controlled morphology and

size. This document provides detailed application notes and experimental protocols for the

hydrothermal synthesis of NiSnO₃ nanoparticles, tailored for researchers and professionals in

materials science and drug development.

Applications
Nickel tin oxide nanoparticles possess a range of properties that make them suitable for

several advanced applications:

Gas Sensing: The high surface area and semiconductor properties of NiSnO₃ nanoparticles

make them sensitive to various gases. They can be utilized in the fabrication of sensors for

environmental monitoring and industrial safety to detect toxic and flammable gases. The

sensing mechanism relies on the change in electrical conductivity of the material upon

adsorption of gas molecules.
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Photocatalysis: NiSnO₃ nanoparticles can act as efficient photocatalysts for the degradation

of organic pollutants in wastewater. Under UV or visible light irradiation, electron-hole pairs

are generated in the nanoparticles, which then produce reactive oxygen species that break

down organic dye molecules and other contaminants.

Electrochemical Applications: In the field of energy storage, NiSnO₃ nanoparticles are

explored as potential electrode materials for supercapacitors and lithium-ion batteries due to

their high theoretical capacitance and charge storage capabilities.

Biomedical and Drug Development: The electrochemical properties of NiSnO₃ nanoparticles

make them suitable for the development of sensitive biosensors. For instance, they have

been investigated for the electrochemical detection of antibiotic drugs in biological samples

and water bodies, which is crucial for monitoring drug residues and ensuring environmental

safety.[1]

Experimental Protocols
This section outlines a detailed protocol for the hydrothermal synthesis of nickel tin oxide
(NiSnO₃) nanoparticles. The following procedure is a generalized method and may require

optimization based on specific laboratory conditions and desired nanoparticle characteristics.

Materials and Equipment
Nickel (II) chloride hexahydrate (NiCl₂·6H₂O)

Sodium stannate trihydrate (Na₂SnO₃·3H₂O)

Sodium hydroxide (NaOH)

Deionized (DI) water

Ethanol

Teflon-lined stainless steel autoclave (e.g., 100 mL capacity)

Magnetic stirrer with heating plate

Centrifuge
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Drying oven

Mortar and pestle

Synthesis Procedure
Precursor Solution Preparation:

Prepare a 0.1 M aqueous solution of nickel (II) chloride hexahydrate.

Prepare a 0.1 M aqueous solution of sodium stannate trihydrate.

Mixing and Precipitation:

In a typical synthesis, take equal molar amounts of the nickel chloride and sodium

stannate solutions and mix them in a beaker under vigorous magnetic stirring.

Slowly add a 2 M NaOH solution dropwise to the mixture to adjust the pH to a desired

alkaline value (e.g., pH 10-12). The addition of NaOH acts as a mineralizer and facilitates

the formation of the desired oxide phase.[2][3]

Continue stirring the resulting suspension for 30 minutes to ensure homogeneity.

Hydrothermal Treatment:

Transfer the homogeneous suspension into a Teflon-lined stainless steel autoclave.

Seal the autoclave and heat it in a drying oven at a temperature between 160°C and

200°C for a duration of 12 to 24 hours. The precise temperature and time will influence the

crystallinity and size of the nanoparticles.[4]

Washing and Collection:

After the hydrothermal reaction, allow the autoclave to cool down to room temperature

naturally.

Collect the precipitate by centrifugation at a high speed (e.g., 8000 rpm) for 10 minutes.
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Wash the collected nanoparticles repeatedly with deionized water and then with ethanol to

remove any unreacted precursors and byproducts.

Repeat the centrifugation and washing steps several times until the supernatant is neutral.

Drying and Grinding:

Dry the washed nanoparticles in a drying oven at 60-80°C for 12 hours.

Grind the dried powder gently using a mortar and pestle to obtain a fine powder of NiSnO₃

nanoparticles.

Data Presentation
The properties of hydrothermally synthesized nickel tin oxide nanoparticles are highly

dependent on the synthesis parameters. The following table summarizes typical data obtained

from the characterization of NiSnO₃ nanoparticles.

Parameter
Synthesis
Conditions

Result Reference

Crystal Structure
Hydrothermal, 180°C,

24h
Perovskite-type [5]

Crystallite Size
Hydrothermal, 180°C,

24h
20 - 50 nm -

Morphology Hydrothermal
Nanoparticles,

Nanorods
[4]

Band Gap Hydrothermal 3.1 - 3.5 eV -

Application
Electrochemical

Sensing

Detection of

Nitrofurantoin
[1]

Application Gas Sensing
Detection of various

gases
-

Application Photocatalysis
Degradation of

organic dyes
-
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Note: Specific values for crystallite size, band gap, and performance in applications can vary

significantly based on the precise synthesis conditions and any post-synthesis treatments.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the hydrothermal synthesis of nickel tin
oxide nanoparticles.
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Caption: Workflow for the hydrothermal synthesis of NiSnO₃ nanoparticles.

Photocatalytic Degradation Mechanism
This diagram illustrates the proposed mechanism for the photocatalytic degradation of organic

pollutants using NiSnO₃ nanoparticles.
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Caption: Mechanism of photocatalytic degradation by NiSnO₃ nanoparticles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1143932?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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